Cas no 647855-80-9 (Benzoic acid, 3,4-dimethoxy-5-[(trimethylsilyl)ethynyl]-)

• Product Name: Benzoic acid, 3,4-dimethoxy-5-[(trimethylsilyl)ethynyl]-
• CAS No: 647855-80-9
• MF: C₁₄H₁₈O₄Si
• MW: 278.375825405121
• CID: 416045
• PubChem ID: 68685123
• Update Time: 2025-04-19

Benzoic acid, 3,4-dimethoxy-5-[(trimethylsilyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,4-dimethoxy-5-[(trimethylsilyl)ethynyl]-
• 3,4-dimethoxy-5-(2-trimethylsilylethynyl)benzoic acid
• SCHEMBL3547160
• 3,4-Dimethoxy-5-((trimethylsilyl)ethynyl)benzoic acid
• 3,4-Dimethoxy-5-[(trimethylsilyl)ethynyl]benzoic acid
• ZOHOLJSNLMXURP-UHFFFAOYSA-N
• 3,4-dimethoxy-5-(trimethylsilanylethynyl)benzoic acid
• 647855-80-9
• DTXSID40738794

• Inchi： 1S/C14H18O4Si/c1-17-12-9-11(14(15)16)8-10(13(12)18-2)6-7-19(3,4)5/h8-9H,1-5H3,(H,15,16)
• InChI Key： ZOHOLJSNLMXURP-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=C(C(=O)O)C=C(C=1OC)OC)(C)(C)C

Computed Properties

• Exact Mass: 278.09744
• Monoisotopic Mass: 278.09743559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76